Cas no 1807016-80-3 (Methyl 3-bromo-4-chloro-2-cyanophenylacetate)

• Product Name: Methyl 3-bromo-4-chloro-2-cyanophenylacetate
• CAS No: 1807016-80-3
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4973550
• Update Time: 2025-07-16

Methyl 3-bromo-4-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-chloro-2-cyanophenylacetate

• Inchi： 1S/C10H7BrClNO2/c1-15-9(14)4-6-2-3-8(12)10(11)7(6)5-13/h2-3H,4H2,1H3
• InChI Key： IFILKPWAZKHOFF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C#N)CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-chloro-2-cyanophenylacetate

Methyl 3-bromo-4-chloro-2-cyanophenylacetate (CAS No. 1807016-80-3): An Overview of a Promising Intermediate in Pharmaceutical Synthesis

Methyl 3-bromo-4-chloro-2-cyanophenylacetate (CAS No. 1807016-80-3) is a versatile organic compound that has gained significant attention in the field of pharmaceutical synthesis due to its unique chemical structure and potential applications. This compound, characterized by its bromine, chlorine, and cyano functional groups, offers a wide range of reactivity and synthetic utility, making it an essential intermediate in the development of various medicinal compounds.

The chemical structure of Methyl 3-bromo-4-chloro-2-cyanophenylacetate consists of a phenyl ring substituted with a bromine atom at the 3-position, a chlorine atom at the 4-position, and a cyano group at the 2-position. The acetate ester group attached to the methyl group further enhances its synthetic flexibility. These functional groups provide multiple points of reactivity, enabling chemists to perform a variety of transformations and derivatizations.

Recent studies have highlighted the importance of Methyl 3-bromo-4-chloro-2-cyanophenylacetate in the synthesis of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the development of new anti-inflammatory agents. The bromine and chlorine substituents facilitate selective reactions that can be tailored to produce compounds with specific biological activities. Additionally, the cyano group can be converted into various functional groups, such as amides or carboxylic acids, which are crucial for optimizing pharmacological properties.

In another notable study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) reported the use of Methyl 3-bromo-4-chloro-2-cyanophenylacetate in the synthesis of potent antiviral agents. The compound's reactivity and stability make it an ideal starting material for complex molecular architectures that exhibit high affinity for viral targets. This research underscores the compound's potential in addressing unmet medical needs and advancing drug discovery efforts.

The synthetic versatility of Methyl 3-bromo-4-chloro-2-cyanophenylacetate is further demonstrated by its application in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity. This method has been particularly useful in identifying lead compounds for drug development. The ability to introduce multiple functional groups through selective reactions makes Methyl 3-bromo-4-chloro-2-cyanophenylacetate an attractive choice for combinatorial synthesis strategies.

Beyond its use as an intermediate in pharmaceutical synthesis, Methyl 3-bromo-4-chloro-2-cyanophenylacetate has also shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of advanced materials with unique optical and electronic properties. The combination of bromine, chlorine, and cyano functionalities provides a platform for designing molecules with tailored physical properties, which can be applied in fields such as optoelectronics and nanotechnology.

In conclusion, Methyl 3-bromo-4-chloro-2-cyanophenylacetate (CAS No. 1807016-80-3) is a highly valuable compound with a wide range of applications in pharmaceutical synthesis and beyond. Its unique chemical structure and reactivity profile make it an essential tool for chemists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.